
TMPTO tribological characteristics vs
commercial lubricants

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trimethylolpropane trioleate

CAS No.: 57675-44-2

Cat. No.: S725544

Get Quote

TMPTO vs. Commercial Lubricants: Performance Data

The following table consolidates key experimental findings on TMPTO's performance from recent studies.

Performance
Metric

TMPTO-Based
Lubricant

Commercial/Mineral
Oil-Based Lubricant

Experimental Context Source

Friction
Coefficient

Reduced by

75% [1] and
19.14% [2]

Baseline Nano-MoS2 catalyzed

TMPTO grease vs.
commercial mineral oil

grease [1] [2]

Wear Rate Reduced by

75% [1]

Baseline Nano-MoS2 catalyzed

TMPTO grease [1]

Viscosity
Index

189 [3] (Typically lower for

mineral oils)

Synthesized TMPTO

characterized as base oil
[3]

Flash Point 309 °C [3] (Typically lower for
mineral oils)

Synthesized TMPTO
characterized as base oil

[3]
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Performance
Metric

TMPTO-Based
Lubricant

Commercial/Mineral
Oil-Based Lubricant

Experimental Context Source

Pour Point -41 °C [3] (Typically higher for

mineral oils)

Synthesized TMPTO

characterized as base oil
[3]

Extreme
Pressure
(Load)

Welding load
up to 3089 N
(with ZDDP
additive) [3]

(Lower without
additives)

TMPTO with zinc dialkyl
dithiophosphates (ZDDP)

[3]

Wear Scar
Diameter
(WSD)

Lower; "less
shallow

furrows" on
tested surface

[2]

"Deep furrows with
severe adhesion wear"

[2]

TMPTO-based calcium
grease vs. mineral oil-

based calcium grease in a
tribological study [2]

Experimental Protocols and Methodologies

The superior performance of TMPTO is validated through standardized tests. Here are the methodologies

used in the cited studies.

Tribological Testing (Friction and Wear): The primary method for evaluating lubricant performance
involves tribological tests to measure the coefficient of friction (COF) and wear rate [1] [2]. These

tests are typically conducted using a four-ball tribometer, which subjects three stationary steel balls
under load to rotation by a fourth ball while immersed in the lubricant. The friction coefficient is

measured during the test, and the wear scar diameter (WSD) on the three stationary balls is
measured afterward to quantify anti-wear performance [1] [2].

Grease Preparation: In studies focusing on grease, TMPTO is used as a base oil to formulate
calcium sulfonate complex greases. This process involves reacting TMPTO with other components to

create a thickener matrix, and the resulting grease's tribological properties are then compared directly
against grease made from conventional mineral oil [2].

In-Situ Catalysis and Dispersion: One innovative protocol uses nano-Molybdenum Disulfide
(nano-MoS2) as a solid acid catalyst for the esterification synthesis of TMPTO. A small amount of the

catalyst remains dispersed in the final product, acting as a lubricant modifier. This in-situ dispersion
enhances TMPTO's lubricity without requiring a separate additive mixing process [1].
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Physicochemical Property Analysis: The performance of TMPTO as a base oil is also assessed by

characterizing its key physicochemical properties. This includes determining its:
Viscosity Index (ASTM D2270), which measures viscosity change with temperature.

Flash Point (ASTM D92), the temperature at which it ignites.
Pour Point (ASTM D97), the lowest temperature at which it flows. These tests follow

established standards such as those from ASTM International [3].

TMPTO Synthesis and Performance Workflow

The diagram below illustrates the synthesis process of TMPTO and its subsequent performance evaluation,

highlighting the key experimental steps.
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The diagram above outlines the two-phase process, from chemical synthesis to performance validation, that

demonstrates TMPTO's effectiveness [1] [3] [2].
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Key Takeaways for Researchers

Superior Lubricity: TMPTO's molecular structure, featuring long, unsaturated fatty acid chains,
provides a strong protective film on metal surfaces, leading to significantly lower friction and wear [2].

Excellent Base Oil Properties: Its high viscosity index and low pour point make TMPTO a versatile
base oil suitable for applications experiencing a wide range of temperatures [3].

Additive Compatibility: TMPTO works effectively with common extreme pressure and anti-wear
additives like ZDDP, allowing for further performance enhancement tailored to specific applications

[3].
Eco-Friendly Potential: As a bio-derived ester, TMPTO presents a more sustainable and potentially

biodegradable alternative to conventional, non-renewable mineral oils [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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